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Compound of Interest

Compound Name: Phenanthrene-13C6

Cat. No.: B1421320

Essential Safety and Logistical Information for the Disposal of Phenanthrene-13C6

Phenanthrene-13C6, a stable isotope-labeled polycyclic aromatic hydrocarbon (PAH), requires
careful handling and disposal due to the hazardous nature of the parent compound,
phenanthrene. As Carbon-13 is a stable, non-radioactive isotope, no additional precautions for
radioactivity are necessary. The disposal protocol for Phenanthrene-13C6 is therefore identical
to that of unlabeled phenanthrene, focusing on its chemical toxicity and environmental hazards.

Phenanthrene is classified as a hazardous waste and is harmful if swallowed. It is also very
toxic to aquatic life with long-lasting effects.[1][2] Proper disposal is not only a matter of
laboratory safety but also of environmental stewardship and regulatory compliance. Adherence
to local, regional, and national regulations for hazardous waste disposal is mandatory.[1]

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure that all personnel are equipped with
appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant
gloves, and a lab coat. All handling of solid Phenanthrene-13C6 and its solutions should be
conducted in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or
vapors.

In case of a spill, immediately remove all sources of ignition. Dampen the spilled solid material
with a suitable solvent like ethanol to prevent airborne dust and transfer it to a sealed container
for disposal.[3]
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Quantitative Data for Phenanthrene

The following table summarizes key quantitative data for phenanthrene, which is essential for
risk assessment and understanding its hazardous profile.

Parameter Value Reference
Toxicity

Oral LD50 (Mouse) 700 mg/kg [1114]

Oral LD50 (Rat) 1.8 g/kg [5]

Physical Properties

Melting Point 95-101°C [5]
Boiling Point 336 °C [5]
Disposal

Recommended Incineration
> 800 °C [61[7]
Temperature

Experimental Protocol for Waste Disposal
Preparation

This protocol outlines the step-by-step procedure for the safe packaging and labeling of
Phenanthrene-13C6 waste for disposal.

Materials:

Waste Phenanthrene-13C6 (solid or in solution)

Compatible hazardous waste container (e.g., glass or polyethylene for solutions, wide-mouth
glass jar for solids) with a screw-on cap[8]

Secondary containment bin[8]

Hazardous waste tags/labels[9]
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e Personal Protective Equipment (PPE)
Procedure:
e Segregation of Waste:

o Do not mix Phenanthrene-13C6 waste with other waste streams unless they are
compatible.

o Solid waste (e.g., contaminated gloves, weighing paper) should be collected separately
from liquid waste.[8]

o Container Selection and Filling:

o Choose a container that is chemically compatible with phenanthrene and any solvents
used.[8]

o Ensure the container is in good condition, with no leaks or cracks.[10]

o Fill the container to no more than 80% of its capacity to allow for expansion and prevent
spills.

o Labeling of Waste Container:

[¢]

Attach a hazardous waste tag to the container before adding any waste.[8]
o Clearly label the container with the words "Hazardous Waste."[9][10]

o Write the full chemical name, "Phenanthrene-13C6," and list all other components of the
mixture, including solvents, with their approximate concentrations. Do not use
abbreviations.[9]

o Include the date of waste generation and the principal investigator's name and contact
information.[9]

o Storage Pending Disposal:

o Keep the waste container tightly closed except when adding waste.[10]
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o Store the sealed container in a designated, well-ventilated hazardous waste storage area.

o Place the primary waste container in a secondary containment bin to prevent spills.[8] The
secondary container should be able to hold 110% of the volume of the primary container.

[8]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste.[9]

o Follow all institutional procedures for waste manifest and pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Phenanthrene-
13C6.
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Identify Waste as Phenanthrene-13C6 (Hazardous)

l

Wear Appropriate PPE

;

Segregate Solid and Liquid Waste

l

Select Compatible Primary Waste Container

l

Fill Container (<=80% capacity)

;

Securely Cap Container

l

Label with Hazardous Waste Tag
(Full Chemical Name, Date, Pl Info)

l

Place in Secondary Containment

l

Store in Designated Hazardous Waste Area

;

Contact EHS for Pickup

l

Professional Disposal (Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Phenanthrene-13C6.
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Final Disposal Method

The recommended final disposal method for phenanthrene and other polycyclic aromatic
hydrocarbons is high-temperature incineration.[6] Incineration at temperatures above 800°C in
a licensed hazardous waste disposal facility ensures the complete destruction of the
compound, minimizing its environmental impact.[6][7] It is crucial to hand over the properly
prepared waste to a certified waste disposal company or your institution's EHS department for
final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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